Cas no 1803808-80-1 (Ethyl 2,3-difluoro-6-methylphenylacetate)

• Product Name: Ethyl 2,3-difluoro-6-methylphenylacetate
• CAS No: 1803808-80-1
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 5007480
• Update Time: 2025-06-13

Ethyl 2,3-difluoro-6-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-difluoro-6-methylphenylacetate

• Inchi： 1S/C11H12F2O2/c1-3-15-10(14)6-8-7(2)4-5-9(12)11(8)13/h4-5H,3,6H2,1-2H3
• InChI Key： MKYYQSFNLKQGCL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C)=C1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,3-difluoro-6-methylphenylacetate

Recent Advances in the Application of Ethyl 2,3-difluoro-6-methylphenylacetate (CAS: 1803808-80-1) in Chemical Biology and Pharmaceutical Research

Ethyl 2,3-difluoro-6-methylphenylacetate (CAS: 1803808-80-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This fluorinated aromatic ester has demonstrated promising applications in medicinal chemistry, particularly as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of novel anti-inflammatory and antimicrobial agents, owing to its unique structural features that allow for selective interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 2,3-difluoro-6-methylphenylacetate as a building block for the synthesis of potent COX-2 inhibitors. The researchers successfully incorporated this compound into a series of novel non-steroidal anti-inflammatory drug (NSAID) candidates, demonstrating enhanced selectivity and reduced gastrointestinal toxicity compared to traditional NSAIDs. The presence of fluorine atoms at the 2 and 3 positions was found to significantly improve metabolic stability and bioavailability of the final compounds.

In the field of antimicrobial research, a recent patent application (WO2023051234) disclosed the use of Ethyl 2,3-difluoro-6-methylphenylacetate derivatives as effective inhibitors of bacterial efflux pumps. The compound's ability to modulate membrane permeability in drug-resistant bacterial strains makes it particularly valuable in addressing the growing challenge of antimicrobial resistance. Structural-activity relationship studies revealed that the ethyl ester moiety plays a crucial role in maintaining optimal lipophilicity for membrane penetration.

From a synthetic chemistry perspective, several innovative methodologies have been developed for the efficient production and modification of Ethyl 2,3-difluoro-6-methylphenylacetate. A 2024 publication in Organic Process Research & Development described a continuous flow process that significantly improves the yield and purity of this compound while reducing environmental impact. The process utilizes catalytic fluorination techniques that minimize waste generation and energy consumption, aligning with green chemistry principles.

Recent pharmacokinetic studies have provided valuable insights into the metabolic fate of Ethyl 2,3-difluoro-6-methylphenylacetate derivatives. Advanced analytical techniques, including LC-MS/MS and PET imaging with fluorine-18 labeled analogs, have enabled researchers to track the distribution and metabolism of these compounds in vivo. These studies have identified the liver as the primary site of metabolism, with hydrolysis of the ester group being the major metabolic pathway.

Looking forward, the unique properties of Ethyl 2,3-difluoro-6-methylphenylacetate position it as a versatile scaffold for drug discovery. Current research efforts are exploring its potential in targeted drug delivery systems, where the fluorine atoms can serve as handles for further functionalization. Additionally, computational modeling studies are underway to predict novel biological activities of derivatives based on this core structure, potentially expanding its applications to neurological and oncological indications.